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Compound of Interest

Compound Name: Propylthiouracil-d5

Cat. No.: B563499 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the

Commercial Sourcing and Technical Application of Propylthiouracil-d5.

This technical guide provides a comprehensive overview of Propylthiouracil-d5 (PTU-d5), a

deuterated analog of Propylthiouracil (PTU). It is primarily intended for use as an internal

standard in analytical and pharmacokinetic research.[1][2] The stable isotope labeling improves

the accuracy of mass spectrometry and liquid chromatography methods, enabling precise

quantification of Propylthiouracil in biological samples.[1] This document details commercial

suppliers, quantitative specifications, and key experimental applications.

Commercial Suppliers and Specifications
Propylthiouracil-d5 is available from several specialized chemical suppliers. The following

table summarizes key quantitative data for easy comparison.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity /
Isotopic
Enrichment

Veeprho 1189423-94-6 C₇H₅D₅N₂OS Not Specified Not Specified

Simson Pharma 1189423-94-6 Not Specified Not Specified

Certificate of

Analysis

provided

LGC Standards 1189423-94-6 Not Specified Not Specified

High quality

reference

standard

Cayman

Chemical
1189423-94-6 C₇H₅D₅N₂OS 175.3

≥99% deuterated

forms (d₁-d₅)

Biosynth 1189423-94-6 C₇H₅D₅N₂OS 175.26 Not Specified

Santa Cruz

Biotechnology
1189423-94-6 C₇H₅D₅N₂OS 175.26 ≥98%

MedChemExpres

s
1189423-94-6 Not Specified Not Specified

Deuterium

labeled

Propylthiouracil

Note: All suppliers confirm the product is for research use only and not for human or veterinary

use.[2][3]

Core Application: Internal Standard for Mass
Spectrometry
Propylthiouracil-d5 is most commonly utilized as an internal standard for the quantification of

Propylthiouracil by gas chromatography (GC) or liquid chromatography-mass spectrometry

(LC-MS).[2] Its physical and chemical properties are nearly identical to the parent compound,

but its increased mass allows it to be distinguished by a mass spectrometer. This co-elution

with the analyte of interest allows for correction of variations during sample preparation and

analysis, leading to highly accurate and precise quantification.
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Experimental Workflow: LC-MS/MS Quantification of
Propylthiouracil
The following diagram illustrates a typical workflow for the quantification of Propylthiouracil in a

biological matrix (e.g., plasma, urine) using Propylthiouracil-d5 as an internal standard.
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Caption: Workflow for quantifying Propylthiouracil using a deuterated internal standard.
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Experimental Protocol: Quantification of
Propylthiouracil and its Glucuronide Metabolite in
Human Liver Microsomes by HPLC-MS/MS
This protocol is adapted from established methods for the simultaneous quantification of

Propylthiouracil (PTU) and its major metabolite, PTU-N-β-D-glucuronide (PTU-GLU), and is

essential for in vitro drug metabolism studies.[4][5][6] Propylthiouracil-d5 serves as the

internal standard (IS) for PTU quantification.

1. Preparation of Standards and Quality Controls (QC)

Prepare stock solutions of PTU, PTU-GLU, and PTU-d5 (IS) in a suitable solvent like

methanol or DMSO.

Create a series of calibration standards by spiking blank matrix (e.g., human liver microsome

incubation buffer) with PTU and PTU-GLU to achieve a concentration range of 0.1 µM to 50

µM.[5]

Prepare QC samples at low, medium, and high concentrations (e.g., 0.5 µM, 5 µM, and 25

µM).[5]

Spike all calibration standards and QC samples with a fixed concentration of the internal

standard, PTU-d5 (e.g., 10 µM).[5]

2. Sample Preparation (Protein Precipitation)

To 50 µL of the microsomal incubation sample, standard, or QC, add 150 µL of ice-cold

acetonitrile containing the internal standard (PTU-d5).

Vortex the mixture for 2 minutes to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for analysis.

3. HPLC-MS/MS Conditions
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Chromatographic Column: ZORBAX Extend-C18 column (2.1 × 50 mm, 1.8 µm) or

equivalent.[5]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Methanol or Acetonitrile.

Gradient Elution: Implement a gradient to separate PTU, PTU-GLU, and the IS. An example

might be:

0-1 min: 5% B
1-5 min: 5% to 95% B
5-7 min: Hold at 95% B
7-8 min: 95% to 5% B
8-10 min: Hold at 5% B

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Electrospray Ionization (ESI) in negative mode.[4][5]

Detection: Multiple Reaction Monitoring (MRM).[4][5]

Monitor specific precursor-to-product ion transitions for PTU, PTU-GLU, and PTU-d5.

4. Data Analysis

Integrate the chromatographic peaks for each analyte and the internal standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.

Determine the concentration of the analytes in the QC and unknown samples by

interpolating their peak area ratios from the calibration curve.
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Mechanism of Action of Propylthiouracil
Propylthiouracil is an antithyroid drug from the thioamide family.[2][7] Its primary mechanism

involves inhibiting the production of thyroid hormones.[8] It also has a secondary peripheral

action.

Inhibition of Thyroid Peroxidase (TPO): PTU binds to and inhibits TPO, the key enzyme in

thyroid hormone synthesis. This prevents the oxidation of iodide (I⁻) to iodine (I⁰) and blocks

the subsequent incorporation of iodine onto tyrosine residues of the thyroglobulin protein.[7]

[9] This halts the formation of monoiodotyrosine (MIT) and diiodotyrosine (DIT), the

precursors to thyroid hormones.[8]

Inhibition of 5'-deiodinase: Peripherally, PTU inhibits the enzyme 5'-deiodinase, which is

responsible for converting thyroxine (T4) to the more potent triiodothyronine (T3).[8]

The following diagram illustrates this inhibitory pathway.
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Caption: Mechanism of action of Propylthiouracil in thyroid hormone synthesis and metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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